![molecular formula C13H19N3O B7569688 [2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone](/img/structure/B7569688.png)
[2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone, also known as A-86929, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience.
Mechanism of Action
[2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone selectively binds to dopamine D1 receptors and activates them, leading to an increase in the release of dopamine in the brain. This results in an increase in the activity of dopaminergic neurons, which are responsible for regulating movement, motivation, and reward. The activation of dopamine D1 receptors by this compound has been shown to improve motor function in animal models of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine in the brain, which leads to an increase in the activity of dopaminergic neurons. This results in improved motor function and a reduction in the symptoms of Parkinson's disease. This compound has also been shown to improve cognitive function and working memory in animal models.
Advantages and Limitations for Lab Experiments
[2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone has several advantages for lab experiments. It is a highly selective dopamine D1 receptor agonist, which makes it a useful tool for studying the role of dopamine in the brain. It has also been shown to have a good safety profile in animal studies. However, this compound is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential side effects.
Future Directions
There are several potential future directions for research on [2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone. One area of interest is the development of new treatments for Parkinson's disease and other neurological disorders. This compound's ability to improve motor function and cognitive function makes it a promising candidate for further study. Another area of interest is the role of dopamine in addiction and reward. This compound's ability to modulate dopaminergic neurons could provide insights into the mechanisms underlying addiction and reward-seeking behavior. Finally, further research is needed to fully understand the pharmacological properties and potential side effects of this compound.
Synthesis Methods
The synthesis of [2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone involves a multi-step process that starts with the reaction of 2-bromopyridine with piperidine. The resulting product is then reacted with 2-(chloromethyl)benzonitrile to produce this compound. The final product is purified using column chromatography to obtain a white crystalline solid.
Scientific Research Applications
[2-(1-Aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone has been extensively studied for its potential applications in the field of neuroscience. It is a selective dopamine D1 receptor agonist that has been shown to modulate the activity of dopaminergic neurons in the brain. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
[2-(1-aminoethyl)piperidin-1-yl]-pyridin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-10(14)12-7-3-5-9-16(12)13(17)11-6-2-4-8-15-11/h2,4,6,8,10,12H,3,5,7,9,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRRIJBSZRZINDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCCN1C(=O)C2=CC=CC=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.